Cas no 159831-30-8 (1H-Pyrrole-3-carbonitrile,5-amino-1-methyl-)

5-Amino-1-methyl-1H-pyrrole-3-carbonitrile is a heterocyclic compound featuring a pyrrole core substituted with an amino group at the 5-position, a methyl group at the 1-position, and a nitrile functionality at the 3-position. This structure makes it a versatile intermediate in organic synthesis, particularly for the development of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both amino and nitrile groups allows for further functionalization, enabling the construction of complex molecular architectures. Its stability under standard conditions and compatibility with a range of reaction conditions enhance its utility in multi-step synthetic routes. The compound is typically handled under inert conditions to preserve reactivity.

1H-Pyrrole-3-carbonitrile,5-amino-1-methyl- structure

159831-30-8 structure

Product Name:1H-Pyrrole-3-carbonitrile,5-amino-1-methyl-

CAS No:159831-30-8

MF:C₆H₇N₃

MW:121.139880418777

MDL:MFCD18810288

CID:109344

PubChem ID:10103164

Update Time:2025-05-27

1H-Pyrrole-3-carbonitrile,5-amino-1-methyl- Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrrole-3-carbonitrile,5-amino-1-methyl-
- 5-AMINO-1-METHYL-1H-PYRROLE-3-CARBONITRILE
- 5-amino-1-methylpyrrole-3-carbonitrile
- 1H-Pyrrole-3-carbonitrile,5-amino-1-methyl-(9CI)
- SCHEMBL5157095
- MFCD18810288
- DTXSID20435552
- AKOS006350163
- 159831-30-8
- SB63568
- BG-0709
- MDL： MFCD18810288
- Inchi： 1S/C6H7N3/c1-9-4-5(3-7)2-6(9)8/h2,4H,8H2,1H3
- InChI Key： OAZQYILEWTZDER-UHFFFAOYSA-N
- SMILES： N1(C)C=C(C#N)C=C1N

Computed Properties

Exact Mass: 121.06411
Monoisotopic Mass: 121.063997236g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 146
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 54.7Å²

Experimental Properties

PSA: 54.74

1H-Pyrrole-3-carbonitrile,5-amino-1-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB338250-500 mg	5-Amino-1-methyl-1H-pyrrole-3-carbonitrile, 95%; .	159831-30-8	95%	500mg	€315.00	2023-04-26
abcr	AB338250-1 g	5-Amino-1-methyl-1H-pyrrole-3-carbonitrile, 95%; .	159831-30-8	95%	1g	€478.80	2023-04-26
Key Organics Ltd	BG-0709-1MG	5-amino-1-methyl-1H-pyrrole-3-carbonitrile	159831-30-8	>95%	1mg	£37.00	2025-02-09
Key Organics Ltd	BG-0709-5MG	5-amino-1-methyl-1H-pyrrole-3-carbonitrile	159831-30-8	>95%	5mg	£46.00	2025-02-09
Key Organics Ltd	BG-0709-10MG	5-amino-1-methyl-1H-pyrrole-3-carbonitrile	159831-30-8	>95%	10mg	£63.00	2025-02-09
Key Organics Ltd	BG-0709-0.5G	5-amino-1-methyl-1H-pyrrole-3-carbonitrile	159831-30-8	>95%	0.5g	£165.00	2025-02-09
Key Organics Ltd	BG-0709-1G	5-amino-1-methyl-1H-pyrrole-3-carbonitrile	159831-30-8	>95%	1g	£264.00	2025-02-09
Key Organics Ltd	BG-0709-5G	5-amino-1-methyl-1H-pyrrole-3-carbonitrile	159831-30-8	>95%	5g	£1188.00	2025-02-09
Key Organics Ltd	BG-0709-10G	5-amino-1-methyl-1H-pyrrole-3-carbonitrile	159831-30-8	>95%	10g	£2112.00	2025-02-09
Key Organics Ltd	BG-0709-25G	5-amino-1-methyl-1H-pyrrole-3-carbonitrile	159831-30-8	>95%	25g	£4752.00	2025-02-09